Cas no 312272-99-4 (Octanediamide, N,N'-bis(phenylmethyl)-)

• Product Name: Octanediamide, N,N'-bis(phenylmethyl)-
• CAS No: 312272-99-4
• MF: C₂₂H₂₈N₂O₂
• MW: 352.469925880432
• CID: 1445864
• PubChem ID: 2830843
• Update Time: 2025-04-20

Octanediamide, N,N'-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Octanediamide, N,N'-bis(phenylmethyl)-
• N,N'-dibenzyloctanediamide
• MLS001183548
• CHEMBL1510659
• AKOS000487339
• 312272-99-4
• DTXSID00385283
• SMR000502028
• CBDivE_010485
• SR-01000513541-1
• SR-01000513541
• HMS2844P20
• STK009706

• Inchi： 1S/C22H28N2O2/c25-21(23-17-19-11-5-3-6-12-19)15-9-1-2-10-16-22(26)24-18-20-13-7-4-8-14-20/h3-8,11-14H,1-2,9-10,15-18H2,(H,23,25)(H,24,26)
• InChI Key： KRYKADIPEUBRQM-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCC(NCC1C=CC=CC=1)=O)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 352.21524
• Monoisotopic Mass: 352.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2